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Introduction

Calcium chlorate dihydrate, with the chemical formula Ca(ClOs)2:2H20, is an inorganic
compound that presents as a white to yellowish crystalline solid.[1] It is a strong oxidizing agent
and has found applications as a herbicide, insecticide, and seed disinfectant, as well as in
photography and pyrotechnics.[2][3] While not directly a therapeutic agent, its chemical
reactivity and potential for controlled release of oxidizing species may be of interest in specific
drug delivery or prodrug strategy contexts, particularly in areas requiring localized oxidative
stress. This technical guide provides a comprehensive overview of the core fundamental
properties of calcium chlorate dihydrate, detailing its physicochemical characteristics,
experimental protocols for their determination, and key chemical transformations.

Physicochemical Properties

The fundamental physical and chemical properties of calcium chlorate dihydrate are
summarized in the tables below. These properties are crucial for understanding its stability,
solubility, and reactivity, which are critical parameters in any potential application.

Table 1: General and Physical Properties of Calcium
Chlorate Dihydrate
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Property Value Reference
Chemical Formula Ca(Cl03)2:2H20 [4]
Molecular Weight 243.01 g/mol [1][5]
White to yellowish monoclinic
Appearance [1][6]
crystals
Density 2.711 g/cm3 [1114]

) ) Decomposes around 100 °C
Melting Point _ [1][4]
when rapidly heated

Hygroscopicity Hygroscopic [4]

ble 2: Solubili for Calcium Chl ihvd

Solvent Solubility Temperature (°C) Reference
Water 63.0 g/ 100 g solution 0.5 [1][6]

66.0 g/ 100 g solution 25 [1][6]

78.0 g/ 100 g solution 93 [1][6]

Acetone Soluble - [4]

Ethanol Soluble - [4]

Experimental Protocols

Detailed methodologies for characterizing the fundamental properties of calcium chlorate
dihydrate are outlined below. These protocols are based on standard analytical techniques
and can be adapted for specific research needs.

Determination of Water Solubility

The solubility of calcium chlorate dihydrate in water can be determined by constructing a
solubility curve.

Methodology:
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A known mass of calcium chlorate dihydrate is added to a test tube containing a measured
volume of deionized water.

The test tube is gradually heated in a water bath with constant stirring until all the solid
dissolves.

The solution is then allowed to cool slowly while being continuously stirred.

The temperature at which the first crystals appear is recorded. This represents the saturation
temperature for that specific concentration.

Successive known volumes of deionized water are added to the test tube, and the process of
heating and cooling is repeated to obtain a series of saturation temperatures at different
concentrations.

The solubility, expressed as grams of solute per 100 g of water, is calculated for each data
point.

A solubility curve is generated by plotting solubility as a function of temperature.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

Thermal analysis is employed to study the decomposition and phase transitions of calcium

chlorate dihydrate as a function of temperature.

Methodology:

A small, accurately weighed sample of calcium chlorate dihydrate is placed in an inert
crucible (e.g., alumina).

The crucible is placed in a thermogravimetric analyzer or a differential scanning calorimeter.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).
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e For TGA: The mass of the sample is continuously monitored as a function of temperature.
Weight loss steps in the resulting thermogram indicate the loss of volatile components, such
as water of hydration and oxygen upon decomposition.

o For DSC: The difference in heat flow between the sample and a reference crucible is
measured as a function of temperature. Endothermic or exothermic peaks in the DSC curve
correspond to phase transitions (like melting or dehydration) and decomposition events,
respectively.

Crystal Structure Determination by X-ray Diffraction
(XRD)

The crystalline structure of calcium chlorate dihydrate can be determined using single-crystal
or powder X-ray diffraction.

Methodology:

A suitable single crystal of calcium chlorate dihydrate is mounted on a goniometer, or a
finely ground powder sample is prepared.

e The sample is irradiated with a monochromatic X-ray beam.
e The diffraction pattern, consisting of a set of diffraction peaks at specific angles, is recorded.

e The positions and intensities of the diffraction peaks are used to determine the unit cell
dimensions and the arrangement of atoms within the crystal lattice.

o For powder diffraction, the experimental pattern can be compared to standard diffraction
databases for phase identification.

Chemical Transformations

Calcium chlorate dihydrate undergoes several key chemical reactions, primarily involving its
decomposition and its role as an oxidizing agent.

Thermal Decomposition
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Upon heating, calcium chlorate dihydrate first loses its water of hydration to form anhydrous
calcium chlorate. Further heating leads to decomposition, yielding calcium chloride and oxygen

gas.
Reaction Pathway:

e Dehydration: Ca(ClO3)2:2H20(s) —» Ca(ClOs)2(s) + 2H20(Qg)
» Decomposition: Ca(ClOs)2(s) — CaClz(s) + 302(g)

The following diagram illustrates the synthesis and thermal decomposition pathway of calcium

chlorate dihydrate.
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Caption: Synthesis and Thermal Decomposition of Calcium Chlorate Dihydrate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body-img
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction with Sulfuric Acid

Cold, dilute solutions of calcium chlorate and sulfuric acid react to produce chloric acid and a
precipitate of calcium sulfate.[7]

Ca(ClOs)2(aq) + H2S04(aq) —» 2HCIOs(aq) + CaSO0a(s)[7]

Contact with concentrated sulfuric acid can be explosive due to the instability of concentrated
chloric acid.[7]

Safety and Handling

Calcium chlorate dihydrate is a strong oxidizing agent and can form flammable or explosive
mixtures with combustible materials.[3] It should be handled with care, avoiding contact with
strong acids and ammonium salts.[3] Appropriate personal protective equipment, including
safety goggles and gloves, should be worn when handling this compound. Store in a cool, dry,
well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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